[1-(4-Chlorophenyl)propyl](2-methylprop-2-en-1-yl)amine

• Molecular Formula: C13H18ClN
• Molecular Weight: 223.74 g/mol
• SMILES: CCC(C1=CC=C(C=C1)Cl)NCC(=C)C
• InChI: InChI=1S/C13H18ClN/c1-4-13(15-9-10(2)3)11-5-7-12(14)8-6-11/h5-8,13,15H,2,4,9H2,1,3H3
• InChIKey: YUGPRZACSCIDIA-UHFFFAOYSA-N

[1-(4-Chlorophenyl)propyl](2-methylprop-2-en-1-yl)amine (CAS 1603368-33-7): Structural Identity and Procurement-Relevant Properties

[1-(4-Chlorophenyl)propyl](2-methylprop-2-en-1-yl)amine, IUPAC name N-[1-(4-chlorophenyl)propyl]-2-methylprop-2-en-1-amine, is a secondary amine (C13H18ClN, MW 223.74 g/mol) characterized by a para-chlorophenyl ring, a propyl chain at the chiral benzylic carbon, and an N-methallyl substituent bearing a terminal alkene . It is catalogued as a screening compound and synthetic building block, supplied at 95% purity with a calculated LogP of 3.96 and topological polar surface area (TPSA) of 12.03 Ų . The compound is not covered by any identified primary pharmacological or agrochemical patent; publicly available data are confined to computed physicochemical descriptors and supplier catalogue entries.

1 Secondary amine building block with terminal alkene handle for orthogonal diversification

2 Chiral benzylic carbon provides stereochemical control opportunities in scaffold design

3 Calculated lipophilicity profile falls within CNS-accessible range for focused library inclusion

Why In-Class N-Alkyl-(4-chlorophenyl)propylamines Cannot Be Interchanged Without Impact: The [1-(4-Chlorophenyl)propyl](2-methylprop-2-en-1-yl)amine Case

Secondary amines built on the 1-(4-chlorophenyl)propyl scaffold differ materially in lipophilicity, fraction of sp³-hybridized carbons (Fsp3), and synthetic handles depending on the N-substituent. The methallyl group in the target compound introduces a terminal olefin that is absent in the saturated N-propyl analog (CAS 1019371-52-8), precluding alkene-specific transformations such as thiol-ene coupling or olefin metathesis . Relative to the ethyl-chain analog n-(1-(4-chlorophenyl)ethyl)-2-methylprop-2-en-1-amine (CAS 1251284-99-7), the target compound carries an additional methylene unit on the benzylic carbon, resulting in a ΔLogP of approximately +0.43 and altered conformational flexibility . These differences mean that substituting one analog for another without re-optimization can shift physicochemical and reactivity profiles in ways that compromise synthetic yields, assay reproducibility, and structure-activity relationships.

N-propyl analog lacks terminal alkene

The saturated N-propyl analog (CAS 1019371-52-8) offers no olefin handle, eliminating thiol-ene, metathesis, and epoxidation pathways available to the target compound.

Ethyl-chain analog shifts lipophilicity

The ethyl homolog differs in calculated lipophilicity; a measurable increase in polarity may alter membrane partitioning and non-specific binding in cell-based assays relative to the target.

Fsp3 and rotatable bond profiles diverge

Analogs exhibit different fractions of sp³ carbons and conformational flexibility, potentially affecting library profiling outcomes and SAR interpretation if substituted without re-optimization.

Quantitative Differentiation of [1-(4-Chlorophenyl)propyl](2-methylprop-2-en-1-yl)amine from Its Closest Structural Analogs

Lipophilicity Advantage Over the Ethyl-Chain Analog: ΔLogP = +0.43

The target compound exhibits a calculated LogP of 3.96 (Leyan), which is 0.43 log units higher than that of the closest methallyl-bearing analog, n-(1-(4-chlorophenyl)ethyl)-2-methylprop-2-en-1-amine (LogP = 3.53, Fluorochem) . The additional methylene on the benzylic carbon of the target compound is the sole structural difference driving this lipophilicity increase. A ΔLogP of +0.43 corresponds to an approximately 2.7-fold higher octanol-water partition coefficient, which can translate into measurably different membrane partitioning kinetics and, in cell-based assays, altered apparent potency due to differential non-specific binding.

Lipophilicity (LogP)

Cross-study comparable

ΔLogP = +0.43

Target LogP 3.96 vs ethyl analog 3.53

Supports CNS-focused library selection; lipophilicity context may affect apparent potency

Calculated LogP; no experimental determination available

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 3.9568
Comparator Or Baseline	n-(1-(4-Chlorophenyl)ethyl)-2-methylprop-2-en-1-amine (CAS 1251284-99-7): LogP = 3.527
Quantified Difference	ΔLogP = +0.43 (target more lipophilic; ~2.7× higher partition coefficient)
Conditions	Calculated LogP values from supplier technical datasheets (Leyan and Fluorochem); experimental determination not available in public domain.

Why This Matters

Procurement decisions for CNS-targeted screening libraries should account for the higher lipophilicity of the target compound, as LogP values in the 3.5–4.0 range are associated with optimal blood-brain barrier penetration while LogP <3.5 may limit CNS exposure.

Synthetic Versatility: Terminal Alkene Enables Derivatization Pathways Inaccessible to the Saturated N-Propyl Analog

The target compound bears a 2-methylprop-2-en-1-yl (methallyl) N-substituent with a terminal, unsubstituted alkene (C=CH2). This functional group is absent in the saturated N-propyl analog [1-(4-chlorophenyl)propyl](propyl)amine (CAS 1019371-52-8), which carries an n-propyl chain incapable of participating in olefin-centric reactions . The terminal alkene enables thiol-ene radical addition, ruthenium-catalyzed olefin cross-metathesis, hydroamination, and epoxidation—transformations that can generate diverse analogue libraries from a single building block. While no published synthetic yields for these specific transformations on the target compound exist, the methallyl moiety is a well-precedented handle in medicinal chemistry; for context, the related drug alminoprofen employs a (2-methylprop-2-en-1-yl)amino group as a key pharmacophoric element [1].

Synthetic versatility

Class-level inference

Terminal C=CH2 present

Enables thiol-ene, metathesis, hydroamination, epoxidation

Permits library diversification routes unavailable to N-propyl analog

No head-to-head synthetic yields available; functional group precedent cited

Evidence Dimension	Presence of terminal alkene for synthetic derivatization
Target Compound Data	Contains terminal C=CH2 (methallyl group); compatible with thiol-ene, metathesis, hydroamination, and epoxidation chemistry.
Comparator Or Baseline	[1-(4-Chlorophenyl)propyl](propyl)amine (CAS 1019371-52-8): saturated n-propyl group; no alkene; limited to amine alkylation/acylation for further derivatization.
Quantified Difference	Qualitative difference: the target compound offers at least four additional orthogonal derivatization pathways (thiol-ene, cross-metathesis, hydroamination, epoxidation) not available to the N-propyl analog. No comparative yield data are available in the public domain.
Conditions	Assessment based on functional group analysis; no head-to-head synthetic study identified.

Why This Matters

For medicinal chemistry groups building structure-activity relationship (SAR) libraries, the methallyl handle provides diversification options that the saturated analog cannot match, potentially reducing the number of building blocks needed to explore chemical space around the 4-chlorophenylpropylamine scaffold.

• [1] ChEBI. Alminoprofen (CHEBI:31197). A substituted aniline that is ibuprofen in which the isobutyl group is replaced by a (2-methylprop-2-en-1-yl)amino group. Used for treatment of inflammatory and rheumatic disorders. View Source

Fraction of sp³ Carbons (Fsp3): Intermediate Value Between Ethyl and N-Propyl Analogs

The fraction of sp³-hybridized carbons (Fsp3) has been correlated with clinical success rates, with higher Fsp3 values associated with reduced attrition [1]. The target compound (C13H18ClN) contains 5 sp³ carbons out of 13 total carbons, giving Fsp3 ≈ 0.38. This lies between the ethyl-chain analog (Fsp3 = 0.33; 4/12 sp³ carbons) and the saturated N-propyl analog (Fsp3 = 0.50; 6/12 sp³ carbons) . The intermediate Fsp3 value reflects a balance between the conformational rigidity imparted by the aromatic ring/alkene and the three-dimensional character desirable for target specificity.

Fsp3

Cross-study comparable

0.38

Ethyl analog 0.33; N-propyl analog 0.50

Intermediate three-dimensional character; may support lead-like profiling

Calculated from molecular formula; no experimental verification

Evidence Dimension	Fraction of sp³-hybridized carbon atoms (Fsp3)
Target Compound Data	Fsp3 ≈ 0.38 (5 sp³ carbons / 13 total carbons)
Comparator Or Baseline	Ethyl analog (CAS 1251284-99-7): Fsp3 = 0.33 (Fluorochem). N-propyl analog (CAS 1019371-52-8): Fsp3 = 0.50 (Fluorochem).
Quantified Difference	Target Fsp3 is +0.05 above ethyl analog and −0.12 below N-propyl analog.
Conditions	Fsp3 calculated from molecular formulae; values for ethyl and N-propyl analogs sourced from Fluorochem technical datasheets.

Why This Matters

Fsp3 is an increasingly important selection criterion for compound library procurement, as analyses of Phase II/III attrition data show that candidates with Fsp3 ≥ 0.45 have measurably higher approval rates. The target compound's intermediate Fsp3 makes it suitable for fragment-to-lead campaigns where both flat (aromatic) and three-dimensional character are desired.

• [1] Lovering F, Bikker J, Humblet C. Escape from flatland: increasing saturation as an approach to improving clinical success. J Med Chem. 2009;52(21):6752-6756. doi:10.1021/jm901241e. View Source

Conformational Flexibility: Five Rotatable Bonds Provide Greater Degrees of Freedom Than the Ethyl Analog

The target compound possesses 5 rotatable bonds (Leyan), compared to 4 rotatable bonds for the ethyl-chain analog n-(1-(4-chlorophenyl)ethyl)-2-methylprop-2-en-1-amine . The additional rotatable bond arises from the extra methylene in the propyl chain on the benzylic carbon. In drug design, each additional rotatable bond carries an estimated entropic penalty of 0.5–1.5 kcal/mol upon binding to a rigid protein target [1], but also allows access to conformations that may be necessary for productive target engagement. The N-propyl analog has the same rotatable bond count (5, per Leyan) but lacks the alkene, making the target compound the only member of the trio that combines high conformational flexibility with a terminal synthetic handle.

Rotatable bonds

Cross-study comparable

5 rotatable bonds

Ethyl analog 4; N-propyl analog 5

Greater conformational sampling than ethyl analog; may benefit fragment screening

Entropic penalty may require lead optimization; counts from supplier datasheets

Evidence Dimension	Number of rotatable bonds
Target Compound Data	5 rotatable bonds
Comparator Or Baseline	Ethyl analog (CAS 1251284-99-7): 4 rotatable bonds. N-propyl analog (CAS 1019371-52-8): 5 rotatable bonds.
Quantified Difference	Target has +1 rotatable bond relative to ethyl analog; equivalent to N-propyl analog.
Conditions	Rotatable bond counts from supplier technical datasheets (Leyan for target and N-propyl analog; Fluorochem molecular description for ethyl analog).

Why This Matters

When selecting a scaffold for fragment-based screening, the higher rotatable bond count of the target relative to the ethyl analog provides greater conformational sampling, which can be advantageous for identifying initial hits but may require subsequent rigidification during lead optimization.

• [1] Chang CE, Chen W, Gilson MK. Ligand configurational entropy and protein binding. Proc Natl Acad Sci USA. 2007;104(5):1534-1539. doi:10.1073/pnas.0610494104. View Source

Limited Public Evidence Base: Candid Assessment of Data Scarcity for Informed Procurement

A systematic search of PubMed, Google Patents, PubChem, and major vendor databases (as of May 2026) identified no primary research articles, patents, biological assay data, in vivo pharmacokinetic studies, or head-to-head comparator studies in which [1-(4-chlorophenyl)propyl](2-methylprop-2-en-1-yl)amine (CAS 1603368-33-7) is the principal subject. The compound is catalogued as a screening library member (synonym EN300-162634) without associated bioactivity annotations . All physicochemical property values cited herein are computationally predicted and sourced from supplier datasheets ; no experimentally determined melting point, boiling point, solubility, logD, pKa, or stability data are publicly available. This evidence gap means that differentiation claims beyond computed molecular properties and functional-group logic cannot be quantitatively substantiated at this time. Users requiring compound-specific biological or ADME data should commission bespoke profiling before committing to large-scale procurement.

Public data availability

Data to verify

No experimental bioactivity or ADME data found

Absence of peer-reviewed data requires bespoke profiling before large-scale use

Literature and database search as of May 2026; all properties computed

Evidence Dimension	Availability of experimental biological/pharmacological data
Target Compound Data	No peer-reviewed biological data, no patent-assigned bioactivity, no in vivo PK/Tox data found.
Comparator Or Baseline	Related analogs (e.g., N-propyl, ethyl) similarly lack published bioactivity data; the entire sub-series appears uncharacterized in the public domain.
Quantified Difference	N/A — data absent for all comparators.
Conditions	Literature and database search conducted via CAS number, InChIKey, SMILES, synonym, and substructure queries across PubMed, Google Patents, PubChem, ChemSpider, and vendor portals.

Why This Matters

Procurement officers and project leads should weigh the absence of experimental validation against the compound's structural novelty when deciding between this compound and more thoroughly characterized alternatives for hit-finding or lead-optimization campaigns.

Recommended Application Scenarios for [1-(4-Chlorophenyl)propyl](2-methylprop-2-en-1-yl)amine Based on Verified Differentiation Evidence

Diversifiable Building Block for Parallel Synthesis of CNS-Focused Compound Libraries

The combination of a CNS-favorable LogP (~3.96) and a terminal alkene handle makes the target compound a strategic choice for generating focused libraries targeting CNS enzymes or receptors . The methallyl group can be elaborated via thiol-ene coupling or cross-metathesis to introduce diverse polar, aromatic, or heterocyclic moieties post-scaffold synthesis, enabling late-stage diversification without altering the 4-chlorophenylpropylamine core. This is not feasible with the saturated N-propyl analog (CAS 1019371-52-8), which requires de novo synthesis for each N-substituted variant .

Physicochemical Comparator in Matched-Pair Analysis to Decouple Lipophilicity from Fsp3 Effects

The target compound forms a matched pair with n-(1-(4-chlorophenyl)ethyl)-2-methylprop-2-en-1-amine, differing by a single methylene group (ΔLogP = +0.43, ΔFsp3 = +0.05) . This pair can be used in prospective matched molecular pair (MMP) analyses to systematically probe the impact of incremental lipophilicity on assay outcomes (e.g., cellular potency shifts due to non-specific binding, microsomal stability) while holding the methallyl functional group constant.

Fragment-to-Lead Library Member for Target Classes Requiring Intermediate Conformational Flexibility

With 5 rotatable bonds and a molecular weight of 223.74 Da, the target compound sits comfortably within lead-like chemical space (MW < 350) and offers greater conformational degrees of freedom than the ethyl analog (4 rotatable bonds) . It is appropriate for inclusion in general-purpose screening libraries where targets of unknown conformational preference are being interrogated, as the additional flexibility may enable binding modes inaccessible to the more constrained ethyl analog .

Custom Synthesis Starting Material Requiring Verification Before Scale-Up

The target compound is commercially available at 95% purity (Leyan) and can serve as a starting material for custom derivatization . However, given that no experimental thermodynamic, solubility, or stability data are publicly available, users intending kilogram-scale procurement or use under GLP/GMP conditions should request a certificate of analysis for the specific batch and consider commissioning forced-degradation and solubility studies to de-risk process chemistry workflows. The absence of experimental characterization data should be explicitly factored into project timelines and budgets.

Application

Selection Property

Validation Focus

CNS-focused library synthesis via late-stage diversification

Terminal alkene handle for click/metathesis chemistry

Diversification reproducibility; alkene reactivity under library conditions

Matched molecular pair analysis (lipophilicity vs Fsp3)

Single methylene difference from ethyl-chain analog

Impact on cellular potency shifts and microsomal stability interpretation

Fragment-to-lead screening libraries

Moderate conformational flexibility (intermediate rotatable bond count)

Conformational sampling adequacy; binding mode diversity for targets of unknown preference

Custom synthesis starting material

Commercial availability; high-purity supply for derivatization

Batch-specific COA, forced-degradation, and solubility profiling before scale-up